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The table below summarizes key quality control findings from different studies to facilitate comparison.

Study Location
& Details

Uniformity of
Weight

Friability Hardness
Assay (Active
Ingredient)

Dissolution
Test

Thailand
(Region 10) [1]

100% Pass
(55/55

samples)

- - 100% Pass
(55/55

samples)

98% Pass
(49/55

samples)

55 samples, 21
manufacturers

Jimma, Ethiopia
[2]

100% Pass

(9/9 brands)

100% Pass

(9/9 brands)

100% Pass

(9/9 brands)

100% Pass

(9/9 brands)

77.8% Pass

(7/9 brands)

9 brands

Detailed Experimental Protocols

The studies referenced above conducted in-vitro tests in accordance with USP procedures. Here are the

detailed methodologies for key experiments:
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Weight Variation [2]

Procedure: Twenty tablets from each brand were weighed individually on an analytical balance, and
the average weight was calculated.

Compliance Criteria: The test is passed if not more than two of the individual weights deviate from
the average weight by more than 5%, and none deviate by more than 10%.

Friability [2]

Procedure: A sample of 20 pre-weighed tablets was placed in the drum of a friability tester and

rotated at 100 revolutions for 4 minutes. The tablets were then dedusted and reweighed.
Calculation: The percentage weight loss was calculated as Friability (%) = [(Initial Weight - Final

Weight) / Initial Weight] × 100.
Compliance Criteria: The USP specifies a maximum weight loss of 1.0%.

Hardness Test [2]

Procedure: The crushing strength (hardness) of ten randomly selected tablets from each brand was
determined using a hardness tester.

Acceptance Criteria: Tablets with a hardness of >50 N are generally considered acceptable.

Assay of Active Ingredient [2]

Chromatographic System: HPLC equipped with a UV detector and a C18 column.

Mobile Phase: A mixture of 0.04 M phosphoric acid (pH 3.0) and acetonitrile in a ratio of 85:15 (v/v)
was used [2]. Another study used a similar mixture of phosphoric acid solution and acetonitrile in an

850:150 ratio [1].
Flow Rate: 2 mL/min [2].

Detection: UV detection at 272 nm [1].
Sample Preparation: Twenty tablets were powdered. A portion equivalent to about 100 mg of

norfloxacin was dissolved and diluted with the mobile phase, followed by sonication and filtration.

Drug Release (Dissolution) Study [2]

Apparatus: USP Dissolution Apparatus 2 (Paddle).
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Dissolution Medium: Not specified in the provided excerpts, but the study followed USP methods.

Procedure: The amount of drug released was measured, and the percentage of norfloxacin
dissolved was calculated.

Acceptance Criteria: For norfloxacin tablets, the USP typically requires that not less than 80% (Q)
of the labeled amount dissolves within 30 minutes.

Experimental Workflow for Quality Assessment

The following diagram outlines the logical sequence of key tests in a standard pharmaceutical quality

assessment workflow for norfloxacin tablets.
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Key Insights on Formulation & Stability

Beyond routine quality control, formulation design significantly impacts performance. Research into

extended-release matrix systems for norfloxacin provides valuable insights for drug development
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professionals [3]:

Polymer Selection: Formulations using Hydroxypropylmethylcellulose (HPMC) or Poly(ethylene
oxide) (PEO) of different molecular weights can successfully create extended-release tablets.

Release Mechanism: Drug release is controlled by a combination of diffusion and polymer
erosion. The molecular weight and concentration of the polymer determine the dominant mechanism.

Stability: These matrix tablets were found to be stable over 6 months under accelerated conditions
(40°C ± 2°C / 75% RH ± 5%). The study strongly recommends film-coating to protect norfloxacin
from photodegradation [3].

Conclusion and Research Implications

In summary, while most norfloxacin tablets on the market meet pharmacopeial standards for identity, assay,

and physical attributes, the dissolution test is the most common point of failure, indicating potential

bioequivalence issues between brands [1] [2].

For researchers and scientists, this underscores the importance of:

Rigorous Testing: Conducting a full battery of USP-quality tests, with particular attention to
dissolution performance.

Formulation Science: Leveraging advanced polymer-based matrix systems to develop more
effective and patient-compliant extended-release formulations [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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